4-((2,5-dimethylphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 4-(2,5-dimethylanilino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C22H26N4O/c1-6-26(7-2)22(27)18-13-23-21-17(11-10-16(5)24-21)20(18)25-19-12-14(3)8-9-15(19)4/h8-13H,6-7H2,1-5H3,(H,23,24,25)
• InChI Key: KWOVLFJHDQPQLS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CN=C2C(=C1NC3=C(C=CC(=C3)C)C)C=CC(=N2)C
• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol

Description

4-((2,5-dimethylphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H26N4O and its molecular weight is 362.477. The purity is usually 95%.
The exact mass of the compound 4-((2,5-dimethylphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-((2,5-dimethylphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((2,5-dimethylphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxic Activity

The compound's derivatives have been investigated for their cytotoxic effects against various cancer cell lines, demonstrating potent cytotoxicity. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines were synthesized and tested for growth inhibitory properties against murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines, showing significant cytotoxic effects with some compounds having IC50 values less than 10 nM. These findings suggest potential applications in cancer therapy, highlighting the compound's ability to inhibit tumor growth effectively in vivo, particularly against subcutaneous colon 38 tumors in mice (Deady et al., 2003).

Antibacterial Activity

Research into pyridonecarboxylic acids, closely related to the query compound, has shown that certain analogues possess significant antibacterial activity. These compounds, through modification at the C-7 position with an amino- and/or hydroxy-substituted cyclic amino group, demonstrated enhanced activity against various bacterial strains, surpassing that of enoxacin in some cases. This suggests the compound's potential utility in developing new antibacterial agents (Egawa et al., 1984).

Synthetic Applications

The compound and its derivatives have been utilized in synthetic chemistry for the creation of various heterocyclic compounds. An efficient method for synthesizing substituted benzo[b][1,8]naphthyridine-3-carboxamide derivatives was described, employing a three-component, one-pot synthesis approach. This methodology highlights the compound's versatility in organic synthesis, facilitating the production of complex heterocyclic structures with potential applications in medicinal chemistry and material science (Guleli et al., 2019).